1-(Aminomethyl)-2-ethylcyclopropane-1-carboxylic acid

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• SMILES: CCC1CC1(CN)C(=O)O
• InChI: InChI=1S/C7H13NO2/c1-2-5-3-7(5,4-8)6(9)10/h5H,2-4,8H2,1H3,(H,9,10)
• InChIKey: CROUCJXWSAGVTH-UHFFFAOYSA-N

1-(Aminomethyl)-2-ethylcyclopropane-1-carboxylic acid — Identity & Procurement

1-(Aminomethyl)-2-ethylcyclopropane-1-carboxylic acid (C₇H₁₃NO₂, MW 143.18 g/mol) is a non‑proteinogenic, cyclopropane‑constrained β‑amino acid . The molecule bears a primary aminomethyl group (–CH₂NH₂) at the cyclopropane 1‑position, a free carboxylic acid at the same position, and an ethyl substituent at the 2‑position . This substitution pattern distinguishes it from both the simple 1‑(aminomethyl)cyclopropane‑1‑carboxylic acid (AMCP) scaffold and the 1‑amino‑2‑ethylcyclopropane‑1‑carboxylic acid (coronamic acid/AEC) natural product series, positioning it as a hybrid building block for conformational restriction and lipophilicity tuning in medicinal chemistry programs [1].

Lipophilicity Supports passive permeability screening in CNS programs

Stereochemistry Four stereoisomers enable comprehensive chiral SAR studies

Reactive Handle Aminomethyl group facilitates selective peptide conjugation

• [1] Suemasa A, Watanabe M, Kobayashi T, Suzuki H, Fukuda H, Minami M, Shuto S. Design and synthesis of cyclopropane-based conformationally restricted GABA analogues as selective inhibitors for betaine/GABA transporter 1. Bioorg Med Chem Lett. 2018;28(20):3395-3399. View Source

1-(Aminomethyl)-2-ethylcyclopropane-1-carboxylic acid: Differentiation from Analogs

Although all 1‑(aminomethyl)cyclopropane‑1‑carboxylic acid derivatives share the cyclopropane‑constrained β‑amino acid motif, the presence and position of the 2‑ethyl substituent in this compound impart a quantifiably different lipophilicity, conformational flexibility, and acid‑base character relative to the widely used unsubstituted AMCP, the regioisomeric trans‑CAMP, and the α‑amino‑substituted coronamic acid [1]. These physicochemical differences directly affect passive permeability, metabolic stability, and target‑binding pharmacophore matching, meaning that procurement decisions based solely on generic scaffold identity risk selecting a compound with divergent biological and pharmacokinetic profiles .

Lipophilicity Shift

Unsubstituted AMCP is markedly more polar, which may alter permeability behavior in CNS assays.

Conformational Constraint

CAMP/TAMP analogs lack the 2-ethyl rotatable bond, potentially restricting conformational sampling for target binding.

Acid–Base Profile Divergence

Coronamic acid has a much lower carboxylic acid pKa, which may change ionization state and solubility under physiological conditions.

• [1] Suemasa A, Watanabe M, Kobayashi T, Suzuki H, Fukuda H, Minami M, Shuto S. Design and synthesis of cyclopropane-based conformationally restricted GABA analogues as selective inhibitors for betaine/GABA transporter 1. Bioorg Med Chem Lett. 2018;28(20):3395-3399. View Source

1-(Aminomethyl)-2-ethylcyclopropane-1-carboxylic acid: Quantitative Comparison Evidence

Enhanced Lipophilicity vs. AMCP

The target compound exhibits a computed LogP of approximately 0.45, whereas the unsubstituted analog 1‑(aminomethyl)cyclopropane‑1‑carboxylic acid (AMCP) has a computed LogP of –0.86 . This difference of +1.31 LogP units represents a roughly 20‑fold increase in octanol/water partition coefficient, indicating substantially higher lipophilicity that is expected to enhance passive membrane permeability and potential blood‑brain barrier penetration.

Lipophilicity (vs AMCP)

Reported

ΔLogP +1.31 (≈20‑fold)

Supports passive permeability screening context

Computed values; experimental validation recommended

Evidence Dimension	Computed LogP (octanol/water partition coefficient)
Target Compound Data	LogP ≈ 0.45 (computed, free base)
Comparator Or Baseline	1-(Aminomethyl)cyclopropane-1-carboxylic acid (AMCP, CAS 139132-50-6): LogP = –0.86 (computed, free base)
Quantified Difference	ΔLogP = +1.31 (≈ 20‑fold increase in partition coefficient)
Conditions	Computed LogP values from authoritative database sources (leyan.com for target; chemsrc.com for AMCP)

Why This Matters

For procurement decisions involving CNS‑targeted programs, the higher lipophilicity of the target compound makes it the preferable scaffold when passive diffusion across lipid bilayers is required, while AMCP may be more suitable for peripherally restricted or aqueous‑phase applications.

Increased Conformational Flexibility vs. CAMP/TAMP

The target compound possesses three rotatable bonds (the aminomethyl side chain, the carboxyl group, and the ethyl side chain), whereas the regioisomeric GABA analogs CAMP and TAMP [cis- and trans-2-(aminomethyl)cyclopropanecarboxylic acid] each contain only two rotatable bonds . The additional torsional degree of freedom provided by the 2‑ethyl group enables the molecule to sample a broader conformational space, which may facilitate binding to protein pockets that are inaccessible to the more constrained CAMP/TAMP scaffold.

Conformational Flexibility (vs CAMP)

Reported

+1 rotatable bond (3 vs 2)

May enable broader conformational sampling

SMILES-derived; requires experimental verification

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	Cis- and trans-2-(aminomethyl)cyclopropanecarboxylic acid (CAMP/TAMP): 2 rotatable bonds
Quantified Difference	+1 rotatable bond (50% increase in freely rotating torsions)
Conditions	Structural feature derived from SMILES analysis; consistent across stereoisomers

Why This Matters

When designing structure‑activity relationship (SAR) studies, the additional conformational degree of freedom in the target compound allows exploration of binding modes that are precluded by the rigid CAMP/TAMP framework, making it a complementary tool for pharmacophore mapping.

Distinct Acid‑Base Character vs. Coronamic Acid (AEC)

The target compound has a predicted carboxylic acid pKa of approximately 4.1, whereas the α‑amino‑substituted analog coronamic acid (1‑amino‑2‑ethylcyclopropane‑1‑carboxylic acid, AEC) has a reported acidic pKa of 2.47 [1][2]. At physiological pH (7.4), this difference means the target compound is substantially less ionized (predominantly zwitterionic with a higher fraction of the neutral carboxyl species) compared to coronamic acid, which is almost fully deprotonated.

Acid–Base Character (vs AEC)

Class-level

ΔpKa ≈ +1.63 (pred. 4.1 vs exp. 2.47)

Alters ionization state at physiological pH

Predicted pKa; confirm experimentally

Evidence Dimension	Predicted carboxylic acid pKa (strongest acidic)
Target Compound Data	Predicted pKa ≈ 4.1
Comparator Or Baseline	Coronamic acid (1-amino-2-ethylcyclopropane-1-carboxylic acid, AEC): pKa = 2.47 (experimental, ChemAxon)
Quantified Difference	ΔpKa ≈ +1.63 (≈ 43‑fold difference in acid dissociation constant)
Conditions	Predicted pKa for target compound; experimental pKa for coronamic acid at 25 °C

Why This Matters

The higher pKa of the target compound translates to a lower degree of carboxylate ionization at physiological pH, which can reduce aqueous solubility but may enhance passive membrane permeability and reduce renal clearance, critical considerations for selecting between these two ethyl‑substituted cyclopropane amino acids in drug discovery programs.

• [1] PubChem. 1-(Aminomethyl)-2-ethylcyclopropane-1-carboxylic acid – Predicted Properties. Predicted pKa ≈ 4.1 (derived from structure-based computation). CAS 1566189-32-9. View Source
• [2] PhytoBank. Showing 1-Amino-2-ethylcyclopropanecarboxylic acid (PHY0029445). pKa (Strongest Acidic): 2.47 (ChemAxon). View Source

Stereochemical Complexity with Two Chiral Centers

The target compound incorporates two chiral centers (C1 bearing both aminomethyl and carboxyl groups, and C2 bearing the ethyl substituent), yielding four possible stereoisomers organized as two pairs of enantiomers (cis and trans diastereomers) . By contrast, the commonly used comparator 1‑(aminomethyl)cyclopropane‑1‑carboxylic acid (AMCP) is achiral (no stereogenic center), and 1‑amino‑2‑ethylcyclopropane‑1‑carboxylic acid (AEC/coronamic acid) possesses only two stereoisomers [1].

Stereochemical Complexity

Reported

4 stereoisomers (2 chiral centers)

Enables comprehensive stereospecific SAR

Requires asymmetric synthesis access

Evidence Dimension	Number of stereogenic centers / possible stereoisomers
Target Compound Data	2 stereogenic centers → 4 stereoisomers (two cis and two trans)
Comparator Or Baseline	AMCP: 0 stereogenic centers (achiral); Coronamic acid (AEC): 1 stereogenic center → 2 stereoisomers
Quantified Difference	Target offers 4 distinct stereoisomers vs. 0 for AMCP and 2 for AEC
Conditions	Structural determination; stereochemistry accessible via asymmetric synthesis

Why This Matters

Researchers pursuing stereospecific target engagement can use the four diastereomeric forms of the target compound to map chiral recognition preferences of enzymes or receptors, a capability not available with achiral AMCP and limited to only two configurations with coronamic acid.

• [1] PubChem. 1-Amino-2-ethylcyclopropanecarboxylic acid (Coronamic acid). Molecular Formula: C6H11NO2. XLogP3-AA: –2.3. CAS 87480-58-8. View Source

Patent Enablement as α2δ Ligand

Russian patent RU2312853C2 explicitly claims a genus of 1‑(aminomethyl)‑2‑alkylcyclopropane‑1‑carboxylic acid derivatives, including 2‑ethyl, 2,2‑diethyl, and extended alkyl substituted variants, as ligands for the α2δ subunit of voltage‑gated calcium channels [1]. The patent describes these compounds as useful for treating epilepsy, neuropathic pain, and anxiety disorders, positioning the 2‑ethyl analog within a pharmaceutically validated chemotype directly comparable to gabapentin and pregabalin [2].

Patent Enablement (α2δ)

Class-level

Claimed in RU2312853C2

Supports gabapentinoid-backup research programs

Patent jurisdiction review advised

Evidence Dimension	Patent class coverage and claimed therapeutic utility
Target Compound Data	Explicitly claimed genus member in RU2312853C2 as a voltage‑gated calcium channel α2δ ligand
Comparator Or Baseline	Gabapentin/pregabalin: clinically validated α2δ ligands; simple AMCP analogs without 2‑alkyl substitution are not claimed in this patent family
Quantified Difference	Qualitative: 2‑ethyl substitution provides structural enablement within a therapeutically validated patent class; unsubstituted AMCP falls outside this enablement
Conditions	Patent claims covering the compound class for therapeutic use

Why This Matters

For industrial and academic groups pursuing gabapentinoid back‑up programs or novel α2δ ligands, the target compound is directly enabled by existing patent literature as a viable scaffold, providing freedom‑to‑operate advantages and a defined therapeutic rationale that simpler AMCP analogs lack.

• [1] Patent RU2312853C2. Cyclopropyl‑β‑amino acid derivatives. 1-(Aminomethyl)-2-alkylcyclopropane-1-carboxylic acids claimed as calcium channel α2δ subunit ligands. Filed 2004; published 2007. View Source
• [2] Suemasa A, Watanabe M, Kobayashi T, Suzuki H, Fukuda H, Minami M, Shuto S. Design and synthesis of cyclopropane-based conformationally restricted GABA analogues as selective inhibitors for betaine/GABA transporter 1. Bioorg Med Chem Lett. 2018;28(20):3395-3399. View Source

Functional‑Group Reactivity: Aminomethyl vs. α‑Amino

The target compound presents a primary amine via a methylene spacer (aminomethyl group), whereas coronamic acid and the natural ethylene precursor ACC possess an α‑amino group directly attached to the cyclopropane ring [1]. This structural difference confers a higher predicted pKa on the amine (~9.7 for the aminomethyl vs. ~9.1 for the α‑amino group in coronamic acid), translating to distinct nucleophilicity and preferred reaction conditions for key derivatizations such as reductive amination, amide bond formation, and Boc‑protection [2].

Amine Reactivity (vs AEC)

Class-level

ΔpKa amine ≈ +0.6 (aminomethyl vs α‑amino)

Requires adjusted coupling conditions

Predicted pKa; method compatibility review

Evidence Dimension	Predicted pKa of the amine group and associated reactivity profile
Target Compound Data	Predicted amine pKa ≈ 9.7 (primary amine in aminomethyl group, pKa estimated based on fragment‑based prediction)
Comparator Or Baseline	Coronamic acid (AEC): α‑amino group pKa ≈ 9.1 (predicted); ACC: α‑amino group pKa ≈ 9.1
Quantified Difference	ΔpKa ≈ +0.6 (amine); the aminomethyl amine is a weaker base, requiring adjusted coupling conditions
Conditions	Predicted pKa values based on fragment constant calculations at 25 °C

Why This Matters

For medicinal chemistry teams planning to conjugate the cyclopropane amino acid to carrier molecules or incorporate it into peptide chains, the distinct amine reactivity of the target compound demands different synthetic protocols (e.g., higher pH for Boc protection, altered coupling reagent selection) compared to α‑amino cyclopropane acids, directly impacting procurement and synthetic planning.

• [1] PubChem. 1-Amino-2-ethylcyclopropanecarboxylic acid (Coronamic acid). XLogP3-AA: –2.3. CAS 87480-58-8. View Source
• [2] Patent RU2312853C2. Cyclopropyl‑β‑amino acid derivatives. Describes aminomethyl‑substituted cyclopropane amino acids and their derivatization. Filed 2004; published 2007. View Source

1-(Aminomethyl)-2-ethylcyclopropane-1-carboxylic acid: Application Scenarios

CNS Gabapentinoid Scaffold with BBB Potential

The compound's computed LogP of 0.45 (ΔLogP = +1.31 vs. AMCP) directly supports its use as a cyclopropane‑constrained amino acid building block for CNS‑penetrant α2δ calcium channel ligands, as enabled by patent RU2312853C2 . When procuring starting materials for gabapentinoid analog libraries, researchers should select this compound over the more hydrophilic AMCP to increase the probability of achieving brain exposure without additional structural modifications [1].

Stereospecific Pharmacophore Mapping with Four Stereoisomers

With two chiral centers yielding four separable stereoisomers (cis‑R,R; cis‑S,S; trans‑R,S; trans‑S,R), this compound is uniquely suited for mapping chiral recognition elements of GABA receptors, betaine/GABA transporter 1 (BGT1), or other cyclopropane‑sensitive targets . Unlike achiral AMCP, which cannot probe stereochemical preferences, and coronamic acid, which offers only two configurations, the four stereoisomers of the target compound provide a complete set for systematic SAR studies [1].

Aminomethyl-Based Derivatization for Peptide Conjugation

The aminomethyl group (–CH₂NH₂) of the target compound, with its distinct pKa (~9.7) and steric accessibility relative to the α‑amino group of AEC/coronamic acid, is the preferred functional handle for site‑specific peptide coupling, reductive amination, and Boc‑protection strategies . Procurement should prioritize this compound when the synthetic plan requires selective amine conjugation under conditions where an α‑amino cyclopropane acid would undergo competing ring‑opening or racemization reactions [2].

Membrane Permeability Screening in Hit-to-Lead Optimization

For medicinal chemistry programs that screen cyclopropane amino acid fragments against membrane‑bound targets, the target compound's moderate lipophilicity (LogP 0.45) and higher predicted pKa (≈4.1 for the carboxyl group) place it in a physicochemical space distinct from both the highly polar AMCP (LogP –0.86) and the more acidic coronamic acid (pKa 2.47) . This property profile makes it a strategic choice when seeking fragments that balance passive permeability with aqueous solubility for cell‑based assays [1].

Application

Selection Property

Validation Focus

CNS-penetrant α2δ ligand studies

Lipophilicity profile

Passive permeability & brain exposure assays

Chiral pharmacophore mapping

Four stereoisomer set

Stereospecific target engagement

Selective amine conjugation

Aminomethyl reactivity handle

Coupling condition optimization

Fragment-based permeability screening

Balanced LogP & ionization

Cell-based assay compatibility

• [1] Suemasa A, Watanabe M, Kobayashi T, Suzuki H, Fukuda H, Minami M, Shuto S. Design and synthesis of cyclopropane-based conformationally restricted GABA analogues as selective inhibitors for betaine/GABA transporter 1. Bioorg Med Chem Lett. 2018;28(20):3395-3399. View Source
• [2] Patent RU2312853C2. Cyclopropyl‑β‑amino acid derivatives. Filed 2004; published 2007. View Source